Cas no 119584-65-5 (1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione)

1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione is a heterocyclic compound featuring a fused imidazole-diazepine core structure. This bicyclic framework is of interest in medicinal chemistry due to its potential as a pharmacophore for biologically active molecules. The compound's rigid, planar conformation and nitrogen-rich architecture make it a versatile intermediate for synthesizing ligands targeting central nervous system (CNS) receptors or enzyme inhibitors. Its diketone functionality offers sites for further derivatization, enabling the exploration of structure-activity relationships. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Researchers value this scaffold for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-like properties.

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione structure

119584-65-5 structure

Product Name:1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione

CAS No:119584-65-5

MF:C₆H₆N₄O₂

MW:166.13744020462

CID:132223

PubChem ID:362126

Update Time:2025-10-28

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Chemical and Physical Properties

Names and Identifiers

- Imidazo[4,5-e][1,4]diazepine-5,8-dione,3,4,6,7-tetrahydro-
- 1,4,6,7-TETRAHYDROIMIDAZO[4,5-E][1,4]DIAZEPINE-5,8-DIONE
- 4,5,7,8-Tetrahydro-6H-imidazo[4,5-e][1,4]diazepine-5,8-dione
- 4,5,7,8-Tetrahydro-6H-imidazo< 4,5-e> < 1,4> diazepine-5,8-dione
- AC1L7K3B
- AC1Q6GTV
- ACMC-20mogb
- Ambpe2010339
- NSC625659
- Oprea1_679695
- SureCN5746031
- Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-
- SCHEMBL5746031
- AKOS006346293
- 119584-65-5
- CS-0338816
- 3,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione
- FXQGXBGGCANVFZ-UHFFFAOYSA-N
- CHEMBL1965615
- NSC-625659
- DTXSID60327003
- 3H,4H,5H,6H,7H,8H-imidazo[4,5-e][1,4]diazepine-5,8-dione
- FT-0684456
- Imidazo[4,5-e][1,4]diazepine-5,8-dione, 3,4,6,7-tetrahydro-
- NCI60_008022
- 1,4,6,7-Tetrahydroimidazo[4,5-E][1,4]diazepine-5,8-dione #
- 1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione
- MDL： MFCD01208156
- Inchi： 1S/C6H6N4O2/c11-3-1-7-6(12)4-5(10-3)9-2-8-4/h2H,1H2,(H,7,12)(H,8,9)(H,10,11)
- InChI Key： FXQGXBGGCANVFZ-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2)NC(CN1)=O

Computed Properties

Exact Mass: 166.04918
Monoisotopic Mass: 166.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 86.9Å²

Experimental Properties

PSA: 86.88

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Security Information

HazardClass：IRRITANT

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	016054-1g	1,4,6,7-tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5	90%	1g	￡237.00	2022-03-01
Fluorochem	016054-5g	1,4,6,7-tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5	90%	5g	￡945.00	2022-03-01
TRC	B417985-10mg	1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5		10mg	$ 50.00	2022-06-07
TRC	B417985-50mg	1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5		50mg	$ 95.00	2022-06-07
TRC	B417985-100mg	1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5		100mg	$ 160.00	2022-06-07
Apollo Scientific	OR1037-1g	1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5	95+%	1g	£362.00	2025-02-19
Apollo Scientific	OR1037-5g	1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione	119584-65-5	95+%	5g	£1355.00	2025-02-19